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Compound of Interest

Compound Name: Z-YVAD-FMK

Cat. No.: B1192014

Get Quote

Executive Summary & Risk Context
Z-YVAD-FMK (Z-Tyr-Val-Ala-Asp-fluoromethyl ketone) is a potent, cell-permeable, and

irreversible inhibitor of Caspase-1 (Interleukin-1β Converting Enzyme).[1] It is widely used to

study inflammasome activation and pyroptosis.

The Core Hazard: The safety profile of Z-YVAD-FMK is defined by two factors:

The Fluoromethyl Ketone (FMK) Moiety: This group acts as a "warhead," forming an

irreversible covalent thioether bond with cysteine residues. While designed for Caspase-1,

this alkylating reactivity poses a risk of non-specific modification of user proteins upon

contact.

The DMSO Carrier: This compound is hydrophobic and requires reconstitution in Dimethyl

Sulfoxide (DMSO). DMSO is a potent penetration enhancer that rapidly crosses the stratum

corneum, carrying the dissolved inhibitor directly into the systemic circulation.

Immediate Action Required: Treat all DMSO-solvated stocks as transdermal biohazards.

Standard nitrile gloves provide limited protection against DMSO breakthrough.[2][3]
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Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling Z-YVAD-FMK, particularly during

the high-risk reconstitution phase.

PPE Category Standard Requirement Technical Justification

Hand Protection
Double-gloving (Nitrile) or Butyl

Rubber

DMSO degrades standard

nitrile gloves in <5 minutes.

Double gloving provides a

"sacrifice layer" allowing time

to doff gloves immediately

upon splash without skin

contact.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Prevents ocular absorption.

Standard safety glasses are

insufficient against liquid

splashes during pipetting.

Respiratory
Fume Hood (Class II Type A2

or B2)

Essential for handling the

lyophilized powder to prevent

inhalation of particulate matter.

Body Protection
Lab Coat (Buttoned, long-

sleeve)

Prevents skin contact. If a spill

occurs on the coat, remove it

immediately to prevent DMSO

soak-through.

Mechanism of Action & Safety Implications
To understand the risk, one must understand the chemistry. Z-YVAD-FMK is not merely a

competitive inhibitor; it is a suicide substrate.

Figure 1: Mechanism of Irreversible Inhibition
This diagram illustrates why skin contact results in permanent protein modification.
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Caption: The FMK group undergoes nucleophilic attack by the catalytic cysteine, releasing

fluoride and permanently disabling the enzyme (and potentially user proteins).

Step-by-Step Handling Protocol
Phase 1: Preparation & Reconstitution (High Risk)
Objective: Solubilize lyophilized powder without exposure.

Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.

This prevents condensation, which can hydrolyze the FMK group and degrade potency.

Solvent Selection: Use high-purity (>99.9%) DMSO.

Note: Avoid aqueous buffers for stock solutions; the inhibitor is unstable in water over long

periods.

The "Double-Barrel" Technique:

Don two pairs of nitrile gloves.

Add DMSO to the vial inside the fume hood.

Vortex briefly with the cap tightly sealed.

Critical Check: Inspect gloves immediately. If any wetness is felt or seen, discard outer

gloves immediately.

Phase 2: Dilution & Application (Moderate Risk)
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Objective: Dilute stock (typically 10-20 mM) to working concentration (typically 10-50 µM).

Dilution: Dilute the DMSO stock into the culture medium.

Safety Factor: Once diluted into aqueous media (e.g., <0.5% DMSO), the transdermal risk

decreases significantly, but standard PPE must be maintained.

Incubation: Add to cell culture.

Protocol Note: For apoptosis inhibition, add Z-YVAD-FMK simultaneously with the

apoptosis inducer (e.g., LPS or Nigericin) to prevent initial caspase processing.

Phase 3: Disposal
Liquids: Collect all DMSO-containing waste in a dedicated "Halogenated Organic Solvent"

waste container. Do not pour down the sink.

Solids: Pipette tips and empty vials must be disposed of as hazardous chemical solid waste.

Operational Workflow Visualization
Figure 2: Safe Handling Lifecycle
Follow this logic flow to ensure containment at every stage.
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Caption: Operational workflow emphasizing the high-risk reconstitution step where DMSO

concentration is highest.

Emergency Response Procedures
In case of Skin Exposure (DMSO Solution):

Do not scrub. Scrubbing increases circulation and absorption.

Rinse gently with copious amounts of water for 15 minutes.

Soap: Use mild soap only after initial rinsing.

Medical Attention: Report the incident. Provide the SDS to the physician, explicitly

mentioning "Fluoromethyl ketone dissolved in DMSO."

In case of Eye Contact:

Flush immediately with an eyewash station for at least 15 minutes, holding eyelids open.

Seek immediate ophthalmological consultation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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